Lithium tantalum oxide (LiTaO3)
Overview
Description
Lithium tantalate (LiTaO3) is a crystalline compound known for its unique electro-optical, piezoelectric, and pyroelectric properties . It is widely used in optical applications, infrared detection, and acoustic surface wave devices . It has a high dielectric constant, high optical transparency, and good thermal stability .
Synthesis Analysis
LiTaO3 ceramics can be synthesized by hot-pressing sintering at different temperatures from 1200 to 1350 °C . The relative density of the LiTaO3 ceramics was significantly enhanced as the sintering temperature increases first and then decreased . The LiTaO3 ceramics achieved the highest relative density (98.6%) and shown homogeneous microstructure when sintered at 1300 °C .
Molecular Structure Analysis
Lithium tantalate has a trigonal crystal structure . X-ray diffraction revealed a preferentially oriented polycrystalline structure with the (102) planes of LiTaO3 being parallel to the (100) planes of Si .
Chemical Reactions Analysis
A two-stage vapor transport equilibration (VTE) has been employed to mitigate lithium deficiency in single crystals of lithium tantalate . This work details a low-temperature vapor transport infiltration (VTI) anneal step that establishes a lithium-rich surface layer in the treated samples which annihilates the intrinsic point defect complexes of congruent LiTaO3 .
Physical And Chemical Properties Analysis
Lithium tantalate has a density of 7.18 g/cm3 . It has a band gap of 3.775 eV . The dielectric properties of LiTaO3 ceramics were significantly influenced by the sintering temperatures .
Scientific Research Applications
Optical Applications
- Field : Optics
- Application : LiTaO3 is widely used in optical applications due to its excellent piezoelectric, pyroelectric, and nonlinear optical properties . It’s used in lasers and acoustic surface filters .
- Method : The preparation of LiTaO3 involves the periodic polarization of LT crystal and the reduction of LT wafers .
- Results : The application potential of LT crystals in lasers and acoustic surface filters has been analyzed according to the most recent research .
Infrared Detection
- Field : Infrared Detection
- Application : LiTaO3 is used in infrared detection because of its excellent piezoelectric, pyroelectric properties .
- Method : The preparation of LiTaO3 involves the periodic polarization of LT crystal and the reduction of LT wafers .
- Results : The application potential of LT crystals in infrared detection has been analyzed according to the most recent research .
Acoustic Surface Wave Devices
- Field : Acoustics
- Application : LiTaO3 is used in acoustic surface wave devices due to its excellent piezoelectric properties .
- Method : The preparation of LiTaO3 involves the periodic polarization of LT crystal and the reduction of LT wafers .
- Results : The application potential of LT crystals in acoustic surface wave devices has been analyzed according to the most recent research .
Interdigital Transducers
Pyroelectric IR Detectors
RF Surface Acoustic Wave (SAW) Filters
- Field : Radio Frequency Electronics
- Application : LiTaO3 is used as a substrate material for RF surface acoustic wave (SAW) filters .
Electro-Optical Modulators
Holographic Memory Devices
Nonlinear Optical Devices
Waveguides
Pyroelectric Fusion
Cell Phones
- Field : Telecommunications
- Application : LiTaO3 is used in cell phones for their optical, piezoelectric, and pyroelectric properties .
Non-Linear Optics for Frequency Doubling of Lasers
Fabrication of Acoustic Wave Filters in Telecommunications
- Field : Telecommunications
- Application : LiTaO3 is widely used in the fabrication of acoustic wave filters in telecommunications .
Pyroelectric Fusion
- Field : Nuclear Fusion
- Application : The phenomenon of pyroelectric fusion has been demonstrated using a lithium tantalate crystal .
Water Freezing
Safety And Hazards
Chronic intake of lithium compounds may cause vomiting, diarrhea, ataxia, intestinal irritation, kidney injury, central nervous system depression, and drop in blood pressure . Central nervous system effects may include, slurred speech, blurred vision, dizziness, sensory loss, convulsions, and stupor .
Future Directions
properties
IUPAC Name |
lithium;oxygen(2-);tantalum(5+) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Li.3O.Ta/q+1;3*-2;+5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNQQEOHHHGGZCY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].[O-2].[O-2].[O-2].[Ta+5] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
LiO3Ta |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium tantalum oxide (LiTaO3) | |
CAS RN |
12031-66-2 |
Source
|
| Record name | Lithium tantalum oxide (LiTaO3) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012031662 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Lithium tantalum oxide (LiTaO3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Lithium tantalum trioxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.584 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
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